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Compound of Interest

Compound Name: Dimethylgermanium dichloride

Cat. No.: B073609 Get Quote

CAS Number: 1529-48-2

This technical guide provides an in-depth overview of Dimethylgermanium dichloride, a

versatile organogermanium compound with applications in chemical synthesis and potential

relevance to proteomics research and drug development. This document is intended for

researchers, scientists, and professionals in the field of drug development, offering a

comprehensive summary of its properties, synthesis, and reactivity.

Core Properties and Data
Dimethylgermanium dichloride, also known as dichlorodimethylgermane, is a colorless to

straw-colored liquid that is sensitive to moisture.[1] It is a key intermediate in the synthesis of

various organogermanium compounds.[2][3]

Physicochemical Properties
The fundamental physical and chemical properties of Dimethylgermanium dichloride are

summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 1529-48-2 [1][4][5]

Molecular Formula C₂H₆Cl₂Ge [1][4][5]

Molecular Weight 173.62 g/mol [1][5][6]

Appearance
Colorless to straw-colored

liquid
[1]

Boiling Point 124.0 °C [1]

Melting Point -22 °C [1]

Density 1.505 g/mL at 25 °C [1]

Flash Point 32 °C [1]

Refractive Index 1.46 [1]

Sensitivity Moisture sensitive [1]

Solubility Data
Dimethylgermanium dichloride readily hydrolyzes in water.[1] While specific quantitative data

is limited, organohalides, in general, are soluble in most organic solvents.[1][7][8][9]

Synthesis and Purification
The primary method for synthesizing Dimethylgermanium dichloride involves the direct

reaction of germanium with methyl chloride at elevated temperatures, often in the presence of

a copper catalyst.[2]

Experimental Protocol: Direct Synthesis
A general procedure for the synthesis of Dimethylgermanium dichloride is described in U.S.

Patent 2,451,871.[2] The following is a summary of the described methodology:

Catalyst Preparation: Powdered germanium is intimately mixed with copper powder. This

mixture is then pressed into a disk.[2]
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Reaction Setup: The disk is broken into smaller pieces and packed into a glass reaction

tube.[2]

Reaction Conditions: The reaction tube is heated to a temperature between 320 to 360 °C

while a stream of gaseous methyl chloride is passed through the tube.[2]

Product Collection: The effluent gaseous products are condensed in a low-temperature trap.

[2]

Purification: The collected liquid product is purified by fractional distillation.[2]

It is important to note that this process also yields other methylgermanium chlorides, such as

methylgermanium trichloride, which can be separated through careful fractional distillation.[2]
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Synthesis of Dimethylgermanium dichloride.

Chemical Reactivity
Hydrolysis
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Dimethylgermanium dichloride is highly susceptible to hydrolysis, reacting with water to form

hydrochloric acid and ultimately dimethylgermanium oxide.[1] This reactivity is a key

consideration for its handling and storage, which should be under anhydrous conditions.
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H₂O
Water

[(CH₃)₂GeO]n
Polydimethylgermanoxane- H₂O

HCl
Hydrochloric Acid

+ 2HCl

Click to download full resolution via product page

Hydrolysis of Dimethylgermanium dichloride.

Reactions with Amines
Organohalides like Dimethylgermanium dichloride are known to react with primary and

secondary amines. This reactivity can be utilized in the synthesis of various organogermanium

compounds containing germanium-nitrogen bonds. The reaction typically proceeds via

nucleophilic substitution, where the amine displaces the chloride ions.

Applications in Research and Drug Development
Precursor in Organogermanium Synthesis
Dimethylgermanium dichloride serves as a crucial building block for the synthesis of more

complex organogermanium compounds.[2][3] These compounds are of interest in materials

science and have been investigated for their potential therapeutic properties.[7][8][10][11] The

development of novel organogermanium compounds is an active area of research in drug

discovery.[10][11]
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Role as a precursor in organogermanium synthesis.

Relevance to Proteomics Research
While direct applications of Dimethylgermanium dichloride in proteomics are not extensively

documented, its reactive nature suggests potential as a derivatizing agent. Derivatization is a

common strategy in proteomics to enhance the detectability of proteins and peptides by mass

spectrometry.[12][13][14] The reactivity of the Ge-Cl bonds towards nucleophilic amino acid

side chains, such as those of lysine or cysteine, could theoretically be exploited for chemical

tagging. However, further research is needed to explore this potential application.

Safety and Handling
Dimethylgermanium dichloride is a flammable liquid and vapor.[1] It is corrosive and causes

severe skin burns and eye damage.[1] Due to its moisture sensitivity, it should be handled

under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.[1]

Appropriate personal protective equipment, including safety goggles, chemical-resistant gloves,

and a lab coat, should be worn at all times.

In case of exposure, immediate medical attention is necessary. For eye contact, rinse

thoroughly with plenty of water for at least 15 minutes.[1] For skin contact, wash off with plenty
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of water.[1] If inhaled, move the person to fresh air.[1] Do not induce vomiting if ingested.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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